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Compound of Interest

Compound Name: 2,6-Diethoxypyrimidin-4-amine
CAS No.: 77297-30-4
Cat. No.: B1512881
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For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Diethoxypyrimidin-4-amine is a key heterocyclic compound with significant potential in
medicinal chemistry and drug discovery. As a substituted pyrimidine, it serves as a versatile
scaffold for the synthesis of a wide array of biologically active molecules. The strategic
placement of ethoxy and amine functional groups on the pyrimidine ring allows for diverse
chemical modifications, making it an attractive starting material for the development of novel
therapeutic agents. This in-depth technical guide provides a detailed exploration of the primary
synthesis pathway for 2,6-diethoxypyrimidin-4-amine, including a step-by-step experimental
protocol, a thorough examination of the reaction mechanism, and a summary of key
guantitative data.

Dominant Synthetic Pathway: From
Dihydroxypyrimidine to Diethoxypyrimidine
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The most prevalent and industrially scalable approach to the synthesis of 2,6-
diethoxypyrimidin-4-amine involves a two-step process. This pathway commences with the
chlorination of a readily available starting material, 4-amino-2,6-dihydroxypyrimidine, to form
the key intermediate, 4-amino-2,6-dichloropyrimidine. This is followed by a nucleophilic
aromatic substitution reaction where the chloro groups are displaced by ethoxy groups using
sodium ethoxide.

Logical Workflow of the Primary Synthesis Pathway
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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